Cas no 1805607-88-8 (Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate
• CAS No: 1805607-88-8
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4893667
• Update Time: 2025-06-08

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate

• Inchi： 1S/C10H9BrF2INO2/c1-2-17-10(16)5-4-15-6(3-11)7(8(5)14)9(12)13/h4,9H,2-3H2,1H3
• InChI Key： FXPONFONSBYILT-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OCC)=CN=C(CBr)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate

Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate (CAS No. 1805607-88-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular architecture, featuring a pyridine core substituted with bromomethyl, difluoromethyl, and iodopyridine groups, makes it particularly valuable for constructing complex pharmacophores.

The Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate molecule exhibits distinct chemical properties that make it an attractive building block for drug discovery efforts. The presence of the bromomethyl group provides a reactive site for further functionalization, allowing chemists to introduce additional substituents or linkages as needed. Meanwhile, the difluoromethyl group is known to enhance metabolic stability and binding affinity in many drug candidates. The iodopyridine moiety adds another layer of reactivity, enabling cross-coupling reactions that are pivotal in modern synthetic methodologies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. The Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate compound has been explored in several preclinical studies as a precursor for potential drug candidates. Its structural features have been leveraged to design molecules with enhanced efficacy and reduced side effects. For instance, researchers have utilized this intermediate to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory disorders.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. The Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate molecule’s ability to serve as a scaffold for such derivatives is partly attributed to its high reactivity and adaptability. This has led to its incorporation into numerous synthetic protocols aimed at generating novel compounds with therapeutic potential. Furthermore, the compound’s stability under various reaction conditions makes it a reliable choice for multi-step syntheses.

One of the most compelling aspects of the Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate is its role in facilitating cross-coupling reactions, particularly Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex organic molecules and have been instrumental in the development of many modern drugs. The presence of the iodine atom on the pyridine ring allows for efficient coupling with boronic acids or stannanes, enabling the formation of carbon-carbon bonds with high precision.

The use of this compound in medicinal chemistry aligns with current trends toward designing molecules with improved pharmacokinetic profiles. The incorporation of fluorine atoms, such as those found in the difluoromethyl group, is a well-established strategy to enhance drug-like properties like lipophilicity and metabolic stability. Additionally, the bromomethyl functionality provides a handle for further derivatization, allowing chemists to fine-tune the properties of their synthetic targets.

In academic research, the Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate has been employed in studies aimed at understanding structure-activity relationships (SAR) in drug design. By systematically modifying different parts of the molecule, researchers can gain insights into which structural features contribute most to biological activity. Such studies are crucial for optimizing lead compounds and improving their therapeutic efficacy.

The compound’s versatility also extends to its application in material science and agrochemical research. While its primary focus remains in pharmaceuticals, scientists have explored its potential use in developing novel materials with unique electronic properties or as intermediates for crop protection agents. This broad applicability underscores its significance as a chemical building block.

The synthesis of Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate involves multi-step organic transformations that highlight modern synthetic techniques. Advanced methodologies such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations are commonly employed to construct its complex framework. These synthetic approaches not only showcase the compound’s synthetic utility but also reflect the cutting-edge capabilities of contemporary organic chemistry.

Ongoing research continues to uncover new applications for this compound, further solidifying its importance in both academic and industrial settings. As drug discovery efforts evolve, intermediates like Ethyl 2-(bromomethyl)-3-(difluoromethyl)-4-iodopyridine-5-carboxylate will remain indispensable tools for chemists seeking to develop innovative therapeutic solutions.